2-(3-methoxyphenoxy)-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]acetamide

• IUPAC Name: N-[4-(5-fluoropyrimidin-2-yl)oxycyclohexyl]-2-(3-methoxyphenoxy)acetamide
• InChI: InChI=1S/C19H22FN3O4/c1-25-16-3-2-4-17(9-16)26-12-18(24)23-14-5-7-15(8-6-14)27-19-21-10-13(20)11-22-19/h2-4,9-11,14-15H,5-8,12H2,1H3,(H,23,24)
• InChI Key: ROROISWEAHIRHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(=O)NC2CCC(CC2)OC3=NC=C(C=N3)F
• Molecular Formula: C19H22FN3O4
• Molecular Weight: 375.4 g/mol
• CAS No.: 2034446-17-6

Description

2-(3-methoxyphenoxy)-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]acetamide is a useful research compound. Its molecular formula is C19H22FN3O4 and its molecular weight is 375.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

High-performance Liquid Chromatographic Applications

The use of specific esters for the high-performance liquid chromatography (HPLC) of biologically important thiols such as glutathione and cysteine highlights the role of similar compounds in analytical chemistry. These compounds react selectively with thiols to give fluorescent adducts, which can be separated by reversed-phase HPLC and detected fluorometrically, demonstrating their importance in the detection and quantification of biological molecules (Gatti, Cavrini, Roveri, & Pinzauti, 1990).

Antimicrobial Activity

Research into pyrimidinone and oxazinone derivatives fused with thiophene rings using certain starting materials has shown good antibacterial and antifungal activities comparable to standard drugs. This underlines the potential use of structurally related compounds in developing new antimicrobial agents (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Anticancer Applications

The modification of certain acetamide groups in compounds has been studied for their anticancer effects and toxicity, demonstrating the role of chemical modifications in enhancing the therapeutic profile of compounds against cancer (Wang, Mao, Cao, Xie, Xin, Lian, Cao, & Zhang, 2015).

Drug Development for Targeted Therapy

The design of novel oral fluoropyrimidine carbamates, which generate 5-fluorouracil selectively in tumors through a cascade of three enzymes, showcases the innovative approach in drug design for targeted therapy. Such compounds are converted to active drugs selectively in tumors, potentially reducing toxicity and enhancing efficacy (Miwa, Ura, Nishida, Sawada, Ishikawa, Mori, Shimma, Umeda, & Ishitsuka, 1998).

Radioligand Development for Neuroscience Research

The characterization of a novel pyridopyrimidin-4-one derivative as a radioligand candidate for vasopressin V1B receptor highlights the compound's application in neuroscience research. Such compounds can be used in vivo to measure the occupancy of specific receptors, providing valuable insights into receptor function and the potential development of novel therapeutics (Koga, Yoshinaga, Uematsu, Nagai, Miyakoshi, Shimoda, Fujinaga, Minamimoto, Zhang, Higuchi, Ohtake, Suhara, & Chaki, 2016).